Cas no 1171144-97-0 (5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide)

5-Chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide is a synthetic organic compound featuring a benzamide core linked to a 1,3,4-oxadiazole moiety with a cyclohexyl substituent. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The chloro and methoxy functional groups enhance its reactivity and binding affinity, while the oxadiazole ring contributes to metabolic stability. Its well-defined molecular architecture allows for precise modifications, making it valuable in drug discovery and agrochemical research. The compound’s purity and synthetic reproducibility ensure consistent performance in experimental applications. Further studies may explore its pharmacological or pesticidal properties.

5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide structure

1171144-97-0 structure

Product Name:5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide

CAS No:1171144-97-0

MF:C₁₆H₁₈ClN₃O₃

MW:335.785422801971

CID:6472461

Update Time:2025-05-24

5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- 5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide
- Benzamide, 5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxy-
- Inchi： 1S/C16H18ClN3O3/c1-22-13-8-7-11(17)9-12(13)14(21)18-16-20-19-15(23-16)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3,(H,18,20,21)
- InChI Key： RLKIDEFEJRLISW-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2CCCCC2)O1)(=O)C1=CC(Cl)=CC=C1OC

Experimental Properties

Density: 1.318±0.06 g/cm3(Predicted)
pka: 10.37±0.70(Predicted)

5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2289-0190-2μmol	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2289-0190-5μmol	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2289-0190-10μmol	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2289-0190-20μmol	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2289-0190-1mg	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2289-0190-2mg	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2289-0190-3mg	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2289-0190-4mg	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2289-0190-5mg	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2289-0190-10mg	5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide	1171144-97-0	90%+	10mg	$118.5	2023-05-16

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Additional information on 5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide

5-Chloro-N-(5-Cyclohexyl-1,3,4-Oxadiazol-2-Yl)-2-Methoxybenzamide (CAS No. 1171144-97-0)

5-Chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, identified by the CAS number 1171144-97-0, has garnered attention due to its unique molecular architecture and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of 5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide consists of a benzamide core with specific substituents. The benzene ring is substituted at the 5-position with a chlorine atom and at the 2-position with a methoxy group. The amide group is connected to a 5-cyclohexyl-substituted 1,3,4-oxadiazole ring. This combination of functional groups contributes to the compound's versatile reactivity and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide. Researchers have employed multi-component reactions and catalytic processes to optimize its production. These methods not only enhance yield but also ensure environmental sustainability, aligning with current green chemistry principles.

The biological activity of 5-chloro-N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide has been extensively studied. In vitro assays have demonstrated its potential as an anti-inflammatory and antioxidant agent. Furthermore, preliminary studies suggest that it may exhibit cytotoxic effects against certain cancer cell lines, making it a promising candidate for anticancer drug development.

In terms of applications, 5-chloro-N-(5-cyclohexyl-1,3,4 oxadiazol 2 yl) 2 methoxybenzamide has shown potential in the field of material science. Its ability to form stable complexes with metal ions makes it a viable option for designing new materials with tailored electronic properties. Additionally, its photostability and thermal resistance make it suitable for use in advanced polymer systems.

From an environmental perspective, the compound's biodegradability and eco-toxicity profiles are under investigation. Early findings indicate that it may degrade under specific environmental conditions without posing significant risks to aquatic ecosystems. These insights are crucial for its safe application in industrial settings.

Looking ahead, ongoing research aims to explore the stereochemical properties of 5-chloro-N-(5-cyclohexyl 1 3 4 oxadiazol 2 yl) 2 methoxybenzamide and its derivatives. Understanding the stereochemistry could unlock new avenues for enantioselective synthesis and improve its therapeutic index in medicinal applications.

In conclusion, 5-chloro-N-(5-cyclohexyl 1 3 4 oxadiazol 2 yl) 2 methoxybenzamide (CAS No. 1171144 97 0) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and promising biological activities position it as a key player in future research and development efforts.